Cas no 2229091-62-5 (3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229091-62-5
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6410511
• PubChem ID: 165659525
• Update Time: 2025-05-24

3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid
• 2229091-62-5
• EN300-1779463

• Inchi： 1S/C11H18N2O3/c1-10(2,3)8-7(6-12-13-8)5-11(4,16)9(14)15/h6,16H,5H2,1-4H3,(H,12,13)(H,14,15)
• InChI Key： MQEFGJXSNUZURP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.2Ų

Additional information on 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229091-62-5)

3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid, identified by its CAS number 2229091-62-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyrazole core substituted with a tert-butyl group and functionalized with a hydroxy-methylpropanoic acid moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of substituents renders it a versatile scaffold for drug discovery and medicinal chemistry applications.

The pyrazole ring is a heterocyclic aromatic structure known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3-tert-butyl group enhances the lipophilicity of the molecule, improving its membrane permeability and potentially enhancing oral bioavailability. This modification is particularly relevant in the design of small-molecule drugs, where pharmacokinetic properties are critical for therapeutic efficacy.

The carboxylic acid and hydroxymethyl groups in the side chain contribute to the compound's reactivity, making it a valuable intermediate in synthetic chemistry. These functional groups can participate in various chemical transformations, such as esterification, amidation, or oxidation, allowing for further derivatization and structural diversification. Such flexibility is advantageous in medicinal chemistry pipelines where rapid iteration and optimization are essential.

Recent advancements in computational chemistry have enabled the virtual screening of large compound libraries to identify promising candidates for biological evaluation. The structural features of 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid make it an attractive candidate for such high-throughput screening (HTS) campaigns. Its molecular framework aligns well with known pharmacophores, suggesting potential interactions with biological targets such as kinases, proteases, or transcription factors.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate inhibitory activity against certain enzymatic targets, which could be exploited for therapeutic intervention. The hydroxy-methylpropanoic acid moiety may play a role in modulating enzyme conformation or substrate binding affinity, while the pyrazole core contributes to receptor binding interactions. These findings underscore the importance of structure-activity relationship (SAR) studies in refining lead compounds.

The synthesis of 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Modern synthetic methodologies, including transition-metal catalysis and flow chemistry, offer innovative approaches to streamline complex syntheses and improve scalability.

One particularly noteworthy aspect of this compound is its potential application in developing novel biomaterials or bioactive molecules. The presence of both polar and nonpolar regions allows for amphiphilic behavior, which could be leveraged in designing drug delivery systems or surface-modified materials. Such applications are increasingly relevant in nanomedicine and biotechnology, where precise control over molecular architecture is paramount.

Comparative studies with structurally related compounds have provided insights into the influence of substituents on biological activity. For instance, analogs with different alkyl or aryl groups at the pyrazole position exhibit varying degrees of potency and selectivity. These comparative analyses are crucial for understanding SAR trends and guiding future modifications to enhance therapeutic index.

The role of computational modeling in predicting molecular properties has become indispensable in modern drug discovery. Quantum mechanical calculations and molecular dynamics simulations can provide detailed insights into the interactions between 3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid and biological targets at an atomic level. Such simulations aid in rationalizing experimental data and designing optimized derivatives with improved pharmacological profiles.

Future directions in research may explore the use of this compound as a tool compound in biochemical assays or as a precursor for more complex derivatives via cross-coupling reactions. The growing interest in biologically active heterocycles underscores the enduring relevance of molecules like this one in advancing pharmaceutical science.

In conclusion,3-(3-tert-butyl-1H-pyrazol-4-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229091-62-5) represents a promising entity with multifaceted applications in medicinal chemistry and materials science. Its unique structural features, combined with emerging research findings, position it as a valuable asset for ongoing drug discovery efforts and innovative biomaterial development.